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Compound of Interest

Compound Name: BMS-986169

Cat. No.: B606293

For Immediate Release

Wallingford, CT — November 19, 2025 — Bristol Myers Squibb today released detailed
Application Notes and Protocols outlining advanced techniques for assessing target
engagement of BMS-986169, a potent and selective negative allosteric modulator (NAM) of the
GIluN2B subunit of the N-methyl-D-aspartate (NMDA) receptor. This document provides
researchers, scientists, and drug development professionals with the necessary tools to
accurately quantify the interaction of this compound with its intended target, a critical step in
understanding its therapeutic potential for neurological disorders.

BMS-986169 has demonstrated high binding affinity for the GIUN2B allosteric site and selective
inhibition of GIUN2B receptor function.[1][2][3] The following protocols and application notes are
designed to facilitate further research and development in this promising area.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of BMS-986169, providing a
clear reference for its potency and selectivity.
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Parameter Value Species/System Reference
Binding Affinity (Ki) 4.0 nM Rat Brain [3114]
4.03 - 6.3 nM Human (recombinant) [2][5]
Functional Inhibition Cells (expressing

24 nM [1][2]13]
(IC50) human GIuN2B)

Xenopus oocytes

expressing human
24.1 nM (exp J [5]

NMDA receptor

subtypes)
hERG Inhibition 7.8 UM - 28.4 UM in Vit CIAIE]

>7. - 28. n vitro
(IC50) H H
Ex Vivo GIuN2B 73% - 95% (at 1.0 - 3

Rodents [4]

Receptor Occupancy

mg/kg, i.v.)

Signaling Pathway and Experimental Workflow

To elucidate the mechanism of action of BMS-986169, it is crucial to understand the signaling

pathway it modulates and the workflows of the key experimental techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b606293?utm_src=pdf-body-img
https://www.benchchem.com/product/b606293?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. [3H](+)MK801 radioligand binding assay at the N-methyl-D-aspartate receptor - PubMed
[pubmed.ncbi.nim.nih.gov]

o 2. ANMDA-receptor calcium influx assay sensitive to stimulation by glutamate and glycine/D-
serine - PMC [pmc.ncbi.nlm.nih.gov]

» 3. Differences in GIuN2B-Containing NMDA Receptors Result in Distinct Long-Term Plasticity
at Ipsilateral versus Contralateral Cortico-Striatal Synapses - PMC [pmc.ncbi.nlm.nih.gov]

o 4. giffordbioscience.com [giffordbioscience.com]
e 5. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
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PDF]. Available at: [https://www.benchchem.com/product/b606293#techniques-for-
assessing-bms-986169-target-engagement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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